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Compound of Interest

1-(3-Chlorophenyl)-2-
Compound Name:
hydroxypropan-1-one

Cat. No.: B195634

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the Nuclear Magnetic Resonance (NMR)
characterization of 1-(3-Chlorophenyl)-2-hydroxypropan-1-one, a key intermediate and
known impurity in the synthesis of Bupropion. The protocols outlined below cover sample
preparation, and data acquisition for both *H and 3C NMR spectroscopy. This guide is intended
to assist researchers and scientists in the structural elucidation and purity assessment of this
compound.

Introduction

1-(3-Chlorophenyl)-2-hydroxypropan-1-one is a significant compound in pharmaceutical
synthesis, particularly recognized as "Bupropion Related Compound C" according to the United
States Pharmacopeia (USP). Its chemical structure consists of a 3-chlorophenyl group attached
to a hydroxypropanone backbone. The accurate characterization of this molecule is critical for
quality control in drug manufacturing. NMR spectroscopy is a powerful analytical technique for
the unambiguous identification and structural confirmation of organic molecules. This
application note presents a standard operating procedure for the NMR analysis of 1-(3-
Chlorophenyl)-2-hydroxypropan-1-one.
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Structural Information

Property Value

IUPAC Name 1-(3-chlorophenyl)-2-hydroxypropan-1-one
Synonyms Bupropion Related Compound C

CAS Number 152943-33-4

Molecular Formula CoHoClO2

Molecular Weight 184.62 g/mol

Chemical Structure

Experimental Protocols

A detailed workflow for the NMR characterization is provided below. This process includes
sample preparation, and data acquisition.
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Data Processing and Analysis
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Chemical Structure

Proton i Proton i Proton Proton i Carbon Carbon i Carbon i Carbon Environments

NMR Signals 13C NMR Signa
Aromatic Protons Methine Proton Hydroxyl Proton Methyl Protons Carbonyl Carbon Aromatic Carbons Methine Carbon Methyl Carbon
(~7.4-8.0 ppm) (~5.1 ppm) (~3.7 ppm, variable) (~1.5 ppm) (~205 ppm) (~126-136 ppm) (~75 ppm) (~25 ppm)

Click to download full resolution via product page

¢ To cite this document: BenchChem. [Application Note: NMR Characterization of 1-(3-
Chlorophenyl)-2-hydroxypropan-1-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b195634#nmr-characterization-of-1-3-chlorophenyl-2-
hydroxypropan-1-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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